Decane
Decane
Decane (C10 H12) is an acyclic saturated hydrocarbon.
Decane is an alkane hydrocarbon. It exists as a colourless flammable liquid. It is mostly used as solvent. Its vapors may be narcotic at high concentrations.
Decane (n-Decane), an aliphatic hydrocarbon, is a reference fuel. Its oxidation over a range of temperature has been studied. Its crystal structure has been investigated at 150K. The cracking of decane can be performed using electrohydrodynamic atomization system (EHDA).
Decane is an organic solvent. Bifunctional conversion of decane over Pt/ZSM-22, Pt/ZSM-5 and Pt/USY catalysts was compared. Structure of single-phase (sodium di-2-ethylsulfosuccinate)/D2O/decane microemulsions was investigated by small-angle neutron scattering.
Decane is a hydrocarbon which is categorized under the volatile organic compounds (VOCs) group of chemicals.
, also known as dekan or N-decane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, sebacic acid, decanoic acid, and 2, 3, 5, 8-tetramethyldecane. is an alkane tasting compound that can be found in common oregano, safflower, and sweet bay. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
N-decane appears as a colorless liquid. Flash point 115°F. Less dense than water and insoluble in water. Vapors heavier than air. In high concentrations its vapors may be narcotic. Used as a solvent and to make other chemicals.
Decane is a straight-chain alkane with 10 carbon atoms.
Decane is an alkane hydrocarbon. It exists as a colourless flammable liquid. It is mostly used as solvent. Its vapors may be narcotic at high concentrations.
Decane (n-Decane), an aliphatic hydrocarbon, is a reference fuel. Its oxidation over a range of temperature has been studied. Its crystal structure has been investigated at 150K. The cracking of decane can be performed using electrohydrodynamic atomization system (EHDA).
Decane is an organic solvent. Bifunctional conversion of decane over Pt/ZSM-22, Pt/ZSM-5 and Pt/USY catalysts was compared. Structure of single-phase (sodium di-2-ethylsulfosuccinate)/D2O/decane microemulsions was investigated by small-angle neutron scattering.
Decane is a hydrocarbon which is categorized under the volatile organic compounds (VOCs) group of chemicals.
, also known as dekan or N-decane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, sebacic acid, decanoic acid, and 2, 3, 5, 8-tetramethyldecane. is an alkane tasting compound that can be found in common oregano, safflower, and sweet bay. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
N-decane appears as a colorless liquid. Flash point 115°F. Less dense than water and insoluble in water. Vapors heavier than air. In high concentrations its vapors may be narcotic. Used as a solvent and to make other chemicals.
Decane is a straight-chain alkane with 10 carbon atoms.
Brand Name:
Vulcanchem
CAS No.:
124-18-5
VCID:
VC20788515
InChI:
InChI=1S/C10H22/c1-3-5-7-9-10-8-6-4-2/h3-10H2,1-2H3
SMILES:
CCCCCCCCCC
Molecular Formula:
C10H22
CH3(CH2)8CH3
C10H22
CH3(CH2)8CH3
C10H22
Molecular Weight:
142.28 g/mol
Decane
CAS No.: 124-18-5
Cat. No.: VC20788515
Molecular Formula: C10H22
CH3(CH2)8CH3
C10H22
Molecular Weight: 142.28 g/mol
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Specification
| Description | Decane (C10 H12) is an acyclic saturated hydrocarbon. Decane is an alkane hydrocarbon. It exists as a colourless flammable liquid. It is mostly used as solvent. Its vapors may be narcotic at high concentrations. Decane (n-Decane), an aliphatic hydrocarbon, is a reference fuel. Its oxidation over a range of temperature has been studied. Its crystal structure has been investigated at 150K. The cracking of decane can be performed using electrohydrodynamic atomization system (EHDA). Decane is an organic solvent. Bifunctional conversion of decane over Pt/ZSM-22, Pt/ZSM-5 and Pt/USY catalysts was compared. Structure of single-phase (sodium di-2-ethylsulfosuccinate)/D2O/decane microemulsions was investigated by small-angle neutron scattering. Decane is a hydrocarbon which is categorized under the volatile organic compounds (VOCs) group of chemicals. , also known as dekan or N-decane, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, sebacic acid, decanoic acid, and 2, 3, 5, 8-tetramethyldecane. is an alkane tasting compound that can be found in common oregano, safflower, and sweet bay. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound. N-decane appears as a colorless liquid. Flash point 115°F. Less dense than water and insoluble in water. Vapors heavier than air. In high concentrations its vapors may be narcotic. Used as a solvent and to make other chemicals. Decane is a straight-chain alkane with 10 carbon atoms. |
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| CAS No. | 124-18-5 |
| Molecular Formula | C10H22 CH3(CH2)8CH3 C10H22 |
| Molecular Weight | 142.28 g/mol |
| IUPAC Name | decane |
| Standard InChI | InChI=1S/C10H22/c1-3-5-7-9-10-8-6-4-2/h3-10H2,1-2H3 |
| Standard InChI Key | DIOQZVSQGTUSAI-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCC |
| Boiling Point | 345.4 °F at 760 mm Hg (NTP, 1992) 174.1 °C 174.2 °C |
| Colorform | Colorless liquid |
| Flash Point | 115 °F (NTP, 1992) 46.0 °C (114.8 °F) - closed cup 115 °F (46 °C)(Closed cup) 46 °C c.c. |
| Melting Point | -21.5 °F (NTP, 1992) -29.7 °C |
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